Cas no 124901-96-8 (2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene)
124901-96-8 structure
Product Name:2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene
CAS No:124901-96-8
MF:C17H16O5
MW:300.305945396423
CID:2066522
PubChem ID:14427399
Update Time:2025-04-21
2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene Chemical and Physical Properties
Names and Identifiers
-
- 2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene
- 4',8,Di-Me ether-2',4',7,8-Tetrahydroxisoflavene
- 7,2'-dihydroxy-8,4'-dimethoxyisoflavene
- 7,2'-Dihydroxy-8,4'-dimethoxyisoflav-3-ene
- 3-(2-hydroxy-4-methoxyphenyl)-8-methoxy-2H-chromen-7-ol
- LMPK12080070
- SCHEMBL6498965
- 124901-96-8
-
- Inchi： 1S/C17H16O5/c1-20-12-4-5-13(15(19)8-12)11-7-10-3-6-14(18)17(21-2)16(10)22-9-11/h3-8,18-19H,9H2,1-2H3
- InChI Key： BEHFIWGOMWQJQZ-UHFFFAOYSA-N
- SMILES： COC1C=C(O)C(C2COC3C(=CC=C(C=3OC)O)C=2)=CC=1
Computed Properties
- Exact Mass: 300.09977361Da
- Monoisotopic Mass: 300.09977361Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.591
- Topological Polar Surface Area: 68.2Ų
2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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